Cas no 500011-97-2 (1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-)

1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- structure
500011-97-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
CAS No:500011-97-2
MF:C11H7ClF3N3O3
MW:321.639791727066
CID:1544454
PubChem ID:21113385
Update Time:2025-04-21

1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
    • SCHEMBL1762495
    • 1-(3-chloro-2-pyridinyl)-3(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-Chloro-2pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoro ethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-Chloropyridin-2-yl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 2-(3-chloropyridin-2-yl)-5-(2,2,2-trifluoroethoxy)pyrazole-3-carboxylic acid
    • SPDRQZVZBWNQDX-UHFFFAOYSA-N
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole 5-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • CS-0069510
    • 2-(3-chloro-pyridin-2-yl)-5-(2,2,2-trifluoro-ethoxy)-2H-pyrazole-3-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole- 5-carboxylic acid
    • 500011-97-2
    • Inchi: 1S/C11H7ClF3N3O3/c12-6-2-1-3-16-9(6)18-7(10(19)20)4-8(17-18)21-5-11(13,14)15/h1-4H,5H2,(H,19,20)
    • InChI Key: SPDRQZVZBWNQDX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1N1C(C(=O)O)=CC(=N1)OCC(F)(F)F

Computed Properties

  • Exact Mass: 321.01291
  • Monoisotopic Mass: 321.0128033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • PSA: 77.24
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